Cas no 2639426-34-7 (tert-butyl decahydrocycloheptacpyrrole-3a-carboxylate)

• Product Name: tert-butyl decahydrocycloheptacpyrrole-3a-carboxylate
• CAS No: 2639426-34-7
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5665260
• PubChem ID: 165897297
• Update Time: 2025-05-23

tert-butyl decahydrocycloheptacpyrrole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl decahydrocyclohepta[c]pyrrole-3a-carboxylate
• EN300-27731933
• 2639426-34-7
• tert-butyl decahydrocycloheptacpyrrole-3a-carboxylate

• Inchi： 1S/C14H25NO2/c1-13(2,3)17-12(16)14-8-6-4-5-7-11(14)9-15-10-14/h11,15H,4-10H2,1-3H3
• InChI Key： IUHBWTRMVNLROP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CNCC1CCCCC2)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl decahydrocycloheptacpyrrole-3a-carboxylate

tert-butyl decahydrocycloheptacpyrrole-3a-carboxylate: A Comprehensive Overview

The compound with CAS No. 2639426-34-7, known as tert-butyl decahydrocycloheptacpyrrole-3a-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and versatile applications. In this article, we will delve into its properties, synthesis, and potential uses, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

tert-butyl decahydrocycloheptacpyrrole-3a-carboxylate is a bicyclic compound characterized by a decalin-like framework with a substituted carboxylic acid group. Its structure consists of a fused bicyclo[4.4.0]decane system, which provides it with exceptional stability and reactivity. The presence of the tert-butyl group further enhances its chemical properties, making it suitable for various applications in organic synthesis and material science.

Recent studies have highlighted the importance of decalin derivatives in the development of advanced materials. For instance, researchers have explored the use of such compounds in the synthesis of high-performance polymers and composites. The unique electronic and mechanical properties of tert-butyl decahydrocycloheptacpyrrole-3a-carboxylate make it an ideal candidate for these applications. Its ability to form strong intermolecular bonds has been leveraged in the creation of lightweight yet durable materials, which are increasingly sought after in industries such as aerospace and automotive manufacturing.

In addition to its role in materials science, tert-butyl decahydrocycloheptacpyrrole-3a-carboxylate has also found applications in drug discovery and development. The compound's structural complexity allows for intricate interactions with biological systems, making it a valuable tool in medicinal chemistry. Recent research has focused on its potential as a lead compound for developing novel therapeutic agents targeting specific cellular pathways. Its ability to modulate enzyme activity and cellular signaling has been extensively studied, with promising results indicating its potential as a drug candidate.

The synthesis of tert-butyl decahydrocycloheptacpyrrole-3a-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. The use of transition metal catalysts has been particularly beneficial in achieving high levels of stereocontrol during the synthesis process.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been subjects of recent investigation. Studies suggest that tert-butyl decahydrocycloheptacpyrrole-3a-carboxylate exhibits favorable biodegradation characteristics under controlled conditions, making it a sustainable choice for various industrial applications. This aligns with the growing global emphasis on green chemistry and environmentally responsible practices.

In conclusion, tert-butyl decahydrocycloheptacpyrrole-3a-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and material science, positions it as a key player in future innovations. As research continues to uncover new possibilities for this compound, its role in shaping modern industries is expected to grow significantly.